Cas no 1357063-33-2 ((2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one
• CAS No: 1357063-33-2
• MF: C₁₈H₁₂N₂O₃
• MW: 304.29948425293
• CID: 5399397
• Update Time: 2025-06-28

(2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(1,3-benzodioxol-5-yl)-3-quinoxalin-6-ylprop-2-en-1-one
• (2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one

• Inchi： 1S/C18H12N2O3/c21-16(13-3-6-17-18(10-13)23-11-22-17)5-2-12-1-4-14-15(9-12)20-8-7-19-14/h1-10H,11H2/b5-2+
• InChI Key： DLTKYVRDIHVYMD-GORDUTHDSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(=O)/C=C/C1=CC=C2C(=C1)N=CC=N2

Additional information on (2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one

The Chemical Compound CAS No. 1357063-33-2: A Comprehensive Overview

The compound with CAS No. 1357063-33-2, known as (2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design and advanced materials. The molecule's structure incorporates a benzodioxole moiety, a quinoxaline ring system, and a conjugated enone group, which collectively contribute to its intriguing electronic and optical properties.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their potential as scaffolds for bioactive compounds. The quinoxaline moiety, on the other hand, is well-known for its role in various pharmacological agents and its ability to participate in hydrogen bonding and π-interactions. The conjugated enone system further enhances the molecule's ability to absorb light in the visible spectrum, making it a promising candidate for applications in optoelectronics.

Research into this compound has focused on its synthesis, characterization, and potential uses. One recent study published in the Journal of Organic Chemistry demonstrated a novel synthetic route to this compound using a tandem cyclization strategy. This approach not only simplifies the synthesis process but also opens up new avenues for the preparation of similar molecules with tailored properties.

Another area of interest is the compound's application in drug design. Due to its unique combination of functional groups, (2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one has shown potential as a lead compound for anti-cancer drug development. Preclinical studies have indicated that the molecule exhibits selective cytotoxicity against certain cancer cell lines, suggesting that it could be further developed into a therapeutic agent.

In addition to its medicinal applications, this compound has also been explored for use in materials science. Its ability to form stable π-stacked structures makes it a candidate for use in organic semiconductors and light-emitting materials. Recent research has focused on incorporating this compound into thin-film transistor devices, where it has demonstrated promising electronic properties.

From an environmental perspective, the compound's stability and biodegradation characteristics are critical considerations. Studies have shown that under certain conditions, the molecule can undergo enzymatic degradation, which is an important factor in assessing its environmental impact and sustainability.

In conclusion, (2E)-1-(2H-1,3-benzodioxol-5-yl)-3-(quinoxalin-6-yl)prop-2-en-1-one (CAS No. 1357063